Cas no 1873581-88-4 (2-[4-(Propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid)

2-[4-(Propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid is a cycloalkyl-substituted cyclopropane carboxylic acid derivative with potential applications in organic synthesis and pharmaceutical intermediates. Its unique structure, combining a cyclohexyl and cyclopropane ring, offers steric and electronic properties that may enhance reactivity or stability in targeted chemical processes. The isopropyl substitution on the cyclohexyl ring further contributes to its lipophilicity, making it useful in the design of bioactive molecules. This compound is of interest for its potential role in asymmetric synthesis or as a building block for complex molecular frameworks. Handling should adhere to standard laboratory safety protocols due to its chemical nature.
2-[4-(Propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid structure
1873581-88-4 structure
Product Name:2-[4-(Propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid
CAS No:1873581-88-4
MF:C13H22O2
MW:210.312584400177
MDL:MFCD32165405
CID:5603865
PubChem ID:130542777
Update Time:2025-08-02

2-[4-(Propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1873581-88-4
    • EN300-1865908
    • 2-[4-(propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid
    • 2-[4-(Propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid
    • MDL: MFCD32165405
    • Inchi: 1S/C13H22O2/c1-8(2)9-3-5-10(6-4-9)11-7-12(11)13(14)15/h8-12H,3-7H2,1-2H3,(H,14,15)
    • InChI Key: BRHIVUNWJPFPIK-UHFFFAOYSA-N
    • SMILES: OC(C1CC1C1CCC(C(C)C)CC1)=O

Computed Properties

  • Exact Mass: 210.161979940g/mol
  • Monoisotopic Mass: 210.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 37.3Ų

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Additional information on 2-[4-(Propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid

Comprehensive Analysis of 2-[4-(Propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid (CAS No. 1873581-88-4)

In the realm of organic chemistry and pharmaceutical research, 2-[4-(Propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid (CAS No. 1873581-88-4) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopropane-carboxylic acid core and isopropyl-substituted cyclohexyl moiety, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural complexity, which offers opportunities for stereoselective synthesis and molecular docking studies.

The compound's CAS No. 1873581-88-4 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and biocatalysis. Recent trends indicate growing interest in its role as a building block for small-molecule inhibitors, especially in targeting enzymes like kinases and GPCRs. Its cyclopropane ring is known to enhance metabolic stability, a feature highly valued in the design of orally bioavailable drugs.

From a synthetic perspective, 2-[4-(Propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid poses challenges due to its steric hindrance and the need for chiral resolution. Advanced techniques such as asymmetric hydrogenation and enzymatic catalysis are often employed to achieve high enantiomeric purity. These methods align with the pharmaceutical industry's push toward green chemistry and sustainable synthesis—a topic dominating recent scientific discourse.

Analytical characterization of this compound typically involves NMR spectroscopy, HPLC-MS, and X-ray crystallography. Its logP value and solubility profile are critical parameters for researchers optimizing drug-like properties. Notably, the isopropylcyclohexyl group contributes to lipophilicity, making it a candidate for CNS-targeting therapeutics—a hot topic in neurodegeneration research.

In material science, derivatives of CAS No. 1873581-88-4 have been explored for liquid crystal applications, leveraging the conformational rigidity of its cyclohexyl-cyclopropane scaffold. This aligns with the surge in demand for advanced functional materials in display technologies. Furthermore, computational studies highlight its potential as a molecular probe for studying protein-ligand interactions, a key area in AI-driven drug design.

Environmental and regulatory considerations for 2-[4-(Propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid emphasize its biodegradability and low ecotoxicity—factors increasingly prioritized in EU REACH compliance. The compound's stability under physiological pH conditions also makes it attractive for prodrug development, another trending focus in precision medicine.

As the scientific community continues to investigate CAS No. 1873581-88-4, its versatility underscores the intersection of traditional organic synthesis and cutting-edge computational modeling. With patents emerging around its derivatives, this molecule is poised to play a pivotal role in next-generation therapeutic agents and smart materials.

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